N-(5-chloro-2-methylphenyl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[3-(3,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H20ClN3O2S2/c1-13-8-14(2)10-17(9-13)27-22(29)21-18(6-7-30-21)26-23(27)31-12-20(28)25-19-11-16(24)5-4-15(19)3/h4-11H,12H2,1-3H3,(H,25,28)
• InChI Key: RCLOXVCZERNDKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)SC=C3
• Molecular Formula: C23H20ClN3O2S2
• Molecular Weight: 470.0 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H20ClN3O2S2 and its molecular weight is 470. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Research has demonstrated the synthesis of thieno[3,2-d]pyrimidine derivatives exhibiting potent anticancer activity. Novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives were synthesized, displaying significant growth inhibition against various human cancer cell lines, such as breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). These compounds were compared to doxorubicin, with some showing nearly equivalent activity (Hafez & El-Gazzar, 2017).

Antimicrobial Activities

The synthesis of novel selenium-containing sulfa drugs has revealed significant antibacterial activities against both gram-positive and gram-negative bacteria. Specific selenolo[3,2-d]pyrimidine derivatives demonstrated a strong bactericidal effect against Serratia marcescens, Staphylococcus aureus, and Escherichia coli. The minimum inhibitory concentration (MIC) for the most active compound was found to be 10 mg/ml, indicating its potential as an effective antibacterial agent (Abdel‐Hafez, 2010).

Structural and Physical Property Analysis

The study of substituted 4-oxo-3,4-dihydro-thieno[3,4-d]pyrimidines compared their properties with positionally isomeric thienopyrimidinones and benzo isosteres, exploring the physicochemical properties and biological potential. The variations, particularly in electronic spectra, indicate differences associated with the position of the sulfur atom in the molecule, suggesting implications for biological activity profiles (Zadorozhny et al., 2010).

Crystallographic Analysis

Crystal structures of related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, have been determined to analyze their conformation, intramolecular and intermolecular hydrogen bonding. This analysis is crucial for understanding the molecular interactions that could influence the biological activity of these compounds (Subasri et al., 2016).